Cas no 1554067-76-3 (2-4-(methoxymethyl)phenylethanimidamide)

• Product name: 2-4-(methoxymethyl)phenylethanimidamide
• CAS No: 1554067-76-3
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6232630
• PubChem ID: 83874910

2-4-(methoxymethyl)phenylethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(methoxymethyl)phenylethanimidamide
• 2-[4-(methoxymethyl)phenyl]ethanimidamide
• EN300-1776038
• 1554067-76-3

• Inchi： 1S/C10H14N2O/c1-13-7-9-4-2-8(3-5-9)6-10(11)12/h2-5H,6-7H2,1H3,(H3,11,12)
• InChI Key： JQRFIEIBXIGZRL-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC(=CC=1)CC(=N)N

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-4-(methoxymethyl)phenylethanimidamide

Comprehensive Overview of 2-4-(Methoxymethyl)phenylethanimidamide (CAS No. 1554067-76-3): Properties, Applications, and Research Insights

The compound 2-4-(methoxymethyl)phenylethanimidamide (CAS No. 1554067-76-3) is a specialized organic molecule gaining attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This imidamide derivative is characterized by a methoxymethylphenyl group, which contributes to its reactivity and functional versatility. Researchers are increasingly exploring its role as a building block in drug discovery, particularly for targeting enzymes and receptors involved in metabolic disorders.

In recent years, the demand for high-purity intermediates like 2-4-(methoxymethyl)phenylethanimidamide has surged, driven by advancements in precision medicine and small-molecule therapeutics. Its CAS number 1554067-76-3 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance. The compound’s molecular stability and solubility profile make it suitable for high-throughput screening (HTS) assays, a technique widely used in AI-driven drug development pipelines.

One of the trending topics in chemical synthesis is the optimization of green chemistry protocols. 2-4-(Methoxymethyl)phenylethanimidamide has been studied in this context due to its potential for atom-efficient reactions. Researchers are investigating catalytic methods to reduce waste generation during its synthesis, aligning with the global push for sustainable manufacturing. This aligns with frequent search queries like "eco-friendly synthesis of imidamides" and "CAS 1554067-76-3 green chemistry".

The compound’s structure-activity relationship (SAR) is another area of interest. Its phenylethanimidamide core allows for modifications that can enhance bioavailability or target selectivity. Such properties are critical in designing next-generation inhibitors for diseases like diabetes and neurodegenerative disorders. Online forums and research portals often feature discussions on "imidamide-based drug design", highlighting its interdisciplinary appeal.

From an industrial perspective, 2-4-(methoxymethyl)phenylethanimidamide is cataloged as a non-hazardous chemical, simplifying logistics and storage. This contrasts with other reactive intermediates, making it a preferred choice for scale-up processes. Suppliers emphasize its batch-to-batch consistency, a key factor for GMP-compliant production in the pharmaceutical sector.

Emerging trends also link this compound to computational chemistry studies. Molecular docking simulations using AI algorithms frequently incorporate 1554067-76-3 to predict binding affinities with biological targets. Searches for "machine learning in chemical property prediction" often intersect with such applications, underscoring its role in digital chemistry workflows.

In summary, 2-4-(methoxymethyl)phenylethanimidamide (CAS No. 1554067-76-3) represents a convergence of synthetic innovation, therapeutic potential, and sustainability. Its multifaceted applications—from drug discovery to material science—ensure its continued prominence in scientific literature and industrial pipelines. As research evolves, this compound is poised to address critical challenges in healthcare and industrial chemistry.